Cas no 138380-43-5 (2,2-Dihydroxy-1-(thiophen-2-yl)ethanone)

2,2-Dihydroxy-1-(thiophen-2-yl)ethanone is a versatile organic compound featuring a thiophene ring and a vicinal diol moiety. Its unique structure makes it valuable as an intermediate in synthetic chemistry, particularly for the preparation of heterocyclic compounds and functionalized thiophene derivatives. The presence of both hydroxyl and carbonyl groups allows for selective reactivity, enabling applications in pharmaceuticals, agrochemicals, and material science. This compound exhibits stability under standard conditions and can undergo further derivatization, such as condensation or oxidation reactions. Its well-defined molecular architecture facilitates precise modifications, making it a useful building block for researchers developing novel bioactive molecules or advanced materials.
2,2-Dihydroxy-1-(thiophen-2-yl)ethanone structure
138380-43-5 structure
Product Name:2,2-Dihydroxy-1-(thiophen-2-yl)ethanone
CAS No:138380-43-5
MF:C6H6O3S
MW:158.175040721893
MDL:MFCD00666989
CID:134549
PubChem ID:5118146
Update Time:2025-05-28

2,2-Dihydroxy-1-(thiophen-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

    • Ethanone,2,2-dihydroxy-1-(2-thienyl)-
    • 2-THIOPHENEGLYOXAL HYDRATE
    • 2,2-Dihydroxy-1-(2-Thienyl)-Ethanone
    • 2,2-Dihydroxy-1-(thiophen-2-yl)ethanone
    • 2-thienylglyoxal monohydrate
    • 2-Thiophenylglyoxal hydrate
    • tiofene-2-gliossale idrato
    • A807382
    • 138380-43-5
    • 2,2-dihydroxy-1-(thiophen-2-yl)ethan-1-one
    • AKOS002684822
    • Ethanone, 2,2-dihydroxy-1-(2-thienyl)-
    • MFCD00666989
    • 2-Thiopheneglyoxalhydrate
    • 2,2-dihydroxy-1-(2-thienyl)ethanone
    • CS-0334270
    • 2-oxo-2-(2-thienyl)acetaldehyde hydrate
    • FT-0764540
    • 2,2-dihydroxy-1-thiophen-2-ylethanone
    • SCHEMBL26056789
    • MDL： MFCD00666989
    • Inchi： 1S/C6H6O3S/c7-5(6(8)9)4-2-1-3-10-4/h1-3,6,8-9H
    • InChI Key： QWJMABWHVYMFFF-UHFFFAOYSA-N
    • SMILES： S1C=CC=C1C(C(O)O)=O

Computed Properties

  • Exact Mass: 158.00400
  • Monoisotopic Mass: 158.00376522g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 135
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 85.8Ų

Experimental Properties

  • PSA: 71.61000
  • LogP: 1.06540

2,2-Dihydroxy-1-(thiophen-2-yl)ethanone Security Information

2,2-Dihydroxy-1-(thiophen-2-yl)ethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T45900-0.5g
2-THIOPHENEGLYOXAL HYDRATE
 138380-43-5 97%
0.5g
 ¥559.0 2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T45900-1g
2-THIOPHENEGLYOXAL HYDRATE
 138380-43-5 97%
1g
 ¥899.0 2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T45900-5g
2-THIOPHENEGLYOXAL HYDRATE
 138380-43-5 97%
5g
 ¥2679.0 2024-07-18
TRC
D455743-10mg
2,2-Dihydroxy-1-(thiophen-2-yl)ethanone
 138380-43-5
10mg
 $ 50.00 2022-06-05
TRC
D455743-50mg
2,2-Dihydroxy-1-(thiophen-2-yl)ethanone
 138380-43-5
50mg
 $ 65.00 2022-06-05
TRC
D455743-100mg
2,2-Dihydroxy-1-(thiophen-2-yl)ethanone
 138380-43-5
100mg
 $ 80.00 2022-06-05
Chemenu
CM127357-1g
2,2-dihydroxy-1-(thiophen-2-yl)ethan-1-one
 138380-43-5 95%+
1g
 $281 2023-02-18
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB01427-1g
2,2-Dihydroxy-1-(thiophen-2-yl)ethanone
 138380-43-5 97%
1g
 ¥1282 2023-09-15
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB01427-1g
2,2-Dihydroxy-1-(thiophen-2-yl)ethanone
 138380-43-5 97%
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 1282.00 2021-07-09
Chemenu
CM127357-1g
2,2-dihydroxy-1-(thiophen-2-yl)ethan-1-one
 138380-43-5 95%
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 $281 2021-08-05

2,2-Dihydroxy-1-(thiophen-2-yl)ethanone Production Method

2,2-Dihydroxy-1-(thiophen-2-yl)ethanone Related Literature

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